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Compound of Interest

Compound Name: Di-n-octyltin oxide

Cat. No.: B1347045

This document provides an in-depth technical overview of the health and safety data for di-n-
octyltin oxide (CAS No. 870-08-6). It is intended for researchers, scientists, and drug
development professionals who may handle this substance. This guide consolidates key data
from material safety data sheets, regulatory assessments, and toxicological studies to ensure
safe laboratory practices.

Chemical and Physical Properties

Di-n-octyltin oxide is an organotin compound that exists as a white to off-white powder.[1][2] It
is characterized by its low solubility in water and higher solubility in organic solvents.[1][3]

Property Value Reference
CAS Number 870-08-6 [4]
Molecular Formula C16H340Sn [4]
Molecular Weight 361.15 g/mol [5]
Appearance White to off-white powder/solid  [1][4]
Melting Point 245-248 °C (decomposes) [6]

Boiling Point Not determined [6]

Water Solubility Insoluble [11[3]
Solubility in Organic Solvents Soluble [7]
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Toxicological Data

The toxicological profile of di-n-octyltin oxide indicates potential for significant health effects,
particularly with repeated exposure. The primary target organs are the thymus and the
reproductive system.[5][8] Much of the understanding of its systemic toxicity is derived from
studies on related dioctyltin compounds, based on the principle that the dioctyltin moiety is the
main driver of toxicity.[8][9]
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Endpoint Result Species Reference
Acute Oral Toxicity
2500 mg/kg Rat [10]
(LD50)
Skin N -
) o Causes skin irritation Not specified [11][12]
Corrosion/Irritation
Serious Eye Causes serious eye N
o L Not specified [4][11]
Damage/Irritation irritation
_ o May cause respiratory N
Respiratory Irritation T Not specified [4][11]
irritation
) o Not classified as a ) ]
Skin Sensitization - Guinea pig [10]
sensitizer
Germ Cell Not classified as -
o ] Not specified [9]
Mutagenicity mutagenic
) . Not classified as -~
Carcinogenicity ] ) Not specified [9]
carcinogenic
Suspected of
Reproductive Toxicity damaging the unborn Not specified [13]
child
Specific Target Organ )
o _ May cause respiratory .
Toxicity (Single T Not specified [41[11]
irritation
Exposure)
N May cause damage to
Specific Target Organ
o organs (thymus)
Toxicity (Repeated Rat [41151[8]

Exposure)

through prolonged or

repeated exposure

Experimental Protocols

A key study in assessing the toxicity of di-n-octyltin oxide is the combined repeated dose

toxicity study with the reproduction/developmental toxicity screening test, conducted according
to the OECD Test Guideline 422.[5][10][11]
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OECD Guideline 422: Combined Repeated Dose and
Reproduction/Developmental Toxicity Screening Test

Objective: This screening test is designed to provide information on the potential health
hazards of a substance following repeated exposure, including effects on male and female
reproductive performance.[5][11]

Methodology:

Test Species: The preferred species is the rat.[11]
e Administration: The test substance is administered orally by gavage daily.[11]

o Dosage: At least three dose levels and a control group are used. For di-n-octyltin oxide,
Wistar rats were administered the chemical at 0, 5, 25, or 250 mg/kg in their diet.[5] This is
equivalent to approximately 0, 0.3-0.4, 1.5-2.4, and 11.2-17.4 mg/kg body weight/day.[5]

e Dosing Period: Males are dosed for a minimum of four weeks, and females are dosed
throughout the study period of approximately 54 days (including 2 weeks pre-mating, mating,
gestation, and lactation).[5][11]

e Mating: A "one male to one female" mating procedure is typically used.[11]
e Observations:

o Parental Animals: Daily clinical observations, weekly body weight and food/water
consumption measurements, and estrous cycle monitoring are performed.[11]

o Offspring: Pups are counted, weighed, and examined for external abnormalities.
Anogenital distance and nipple retention in male pups are also measured.[5]

o Pathology: At the end of the study, all animals (parental and offspring) are subjected to a
gross necropsy. Histopathological examination of major organs, with a particular focus on the
reproductive organs and the thymus, is conducted.[5][11]

Key Findings for Di-n-octyltin Oxide: The primary finding from this study was significant
thymus toxicity.[5] Developmental effects, such as increased pup mortality, were also noted.[10]
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Visualizations
Experimental Workflow

The following diagram illustrates the general workflow of the OECD Guideline 422 study used
to assess the toxicity of di-n-octyltin oxide.
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Caption: Workflow for the OECD 422 Toxicity Study.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1347045?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Proposed Immunotoxic Signaling Pathway

While the precise signaling pathway for di-n-octyltin oxide-induced immunotoxicity is not fully
elucidated, studies on related organotin compounds, such as dibutyltins, suggest a potential
mechanism involving the activation of Peroxisome Proliferator-Activated Receptor gamma
(PPARYy) and Retinoid X Receptor alpha (RXRa).[14] This can lead to downstream effects on

gene expression related to immune function and apoptosis in thymocytes.
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Caption: Proposed immunotoxic mechanism of dioctyltin compounds.
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Emergency First Aid Procedures

The following diagram outlines the logical flow of first aid measures in case of exposure to di-n-
octyltin oxide.
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Caption: First aid response to di-n-octyltin oxide exposure.

Health and Safety Recommendations

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[11] Ensure eyewash stations and safety showers are readily available.[11]
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
[11]

» Skin Protection: Wear protective gloves (neoprene or nitrile rubber) and clothing to prevent
skin exposure.[11]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[11]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe dust.[12]

Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

Store locked up.[4]

Incompatible with strong oxidizing agents.[11]
Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, or foam.
[12]

e Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and metal
oxides.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

Disposal Considerations: Dispose of contents and container to an approved waste disposal
plant in accordance with local, regional, and national regulations.[4] Do not empty into drains or
release into the environment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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